2-Methyl-5-oxo-7-phenyl-4-[2-(propan-2-yloxy)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 2-methyl-5-oxo-7-phenyl-4-(2-propan-2-yloxyphenyl)-4,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C26H26N2O2/c1-16(2)30-24-12-8-7-11-20(24)25-21(15-27)17(3)28-22-13-19(14-23(29)26(22)25)18-9-5-4-6-10-18/h4-12,16,19,25,28H,13-14H2,1-3H3
• InChI Key: CERIFGDJDRSVNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC=CC=C4OC(C)C)C#N
• Molecular Formula: C26H26N2O2
• Molecular Weight: 398.5 g/mol

Description

2-Methyl-5-oxo-7-phenyl-4-[2-(propan-2-yloxy)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a polycyclic compound featuring a hexahydroquinoline core with a 5-oxo group, a phenyl substituent at position 7, and a 2-(propan-2-yloxy)phenyl group at position 4. The 3-carbonitrile moiety and 2-methyl group further differentiate its structure.

Preparation Methods

The synthesis of 2-Methyl-5-oxo-7-phenyl-4-[2-(propan-2-yloxy)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile typically involves multi-step organic reactions. One common synthetic route includes the condensation of appropriate aldehydes, ketones, and nitriles under specific conditions. The reaction conditions often involve the use of catalysts such as piperidine or pyridine and solvents like ethanol or methanol. Industrial production methods may involve optimization of these reactions to increase yield and purity, often utilizing continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinoline derivatives.

• **Reduction

Comparison with Similar Compounds

Research Findings and Implications

• Structural-Activity Relationships (SAR) :

  • Electron-donating groups (e.g., OCH(CH3)2) at C-4 may favor interactions with hydrophobic enzyme pockets, while electron-withdrawing groups (e.g., Cl, Br) enhance binding in polar environments .
  • The 3-carbonitrile group likely contributes to hydrogen bonding or dipole interactions, as seen in related nitrile-containing therapeutics .

• Unresolved Questions :

  • The target’s biological targets remain uncharacterized in the provided evidence. Comparative studies with COX-2 inhibitors () or DHPs () are needed.
  • Synthetic scalability of the 2-(propan-2-yloxy)phenyl substituent requires optimization, particularly for large-scale applications .